3-Isopropylthionaphthene

• Molecular Formula: C11H12S
• Molecular Weight: 176.28 g/mol
• IUPAC Name: 3-propan-2-yl-1-benzothiophene
• InChI: InChI=1S/C11H12S/c1-8(2)10-7-12-11-6-4-3-5-9(10)11/h3-8H,1-2H3
• InChI Key: OZIVXCOMVYMVPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CSC2=CC=CC=C21

Description

3-Isopropylthionaphthene is a useful research compound. Its molecular formula is C11H12S and its molecular weight is 176.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a hot solution (136° C.) of PPA (8.2 g) in chlorobenzene (50 mL) is added a solution of compound 563-C (4.34 g; 22.4 mmol) in chlorobenzene (35 mL). The reaction was stirred at 136° C. for 18 h, cooled to ambient temperature, diluted with EtOAc, quenched with H2O, and the EtOAc layer was washed with H2O, brine, dried over Na2SO4, filtered and the solvent evaporated under reduced pressure. The crude residue was purified by flash column chromatography (SiO2), eluting with a heptane-EtOAc gradient to afford compound 563-D as an oil. 1H-NMR (DMSO-d6): δ 1.31-1.33 (d, 6H), 3.26-3.31 (m, 1H), 7.33-7.43 (m, 2H), 7.83-7.85 (m, 1H), 7.95-7.97 (m, 1H); MS: m/z 328.0 (MH+).